2-(2-Cyclohexyl-5-methyl-oxazol-4-yl)-ethanol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-(2-cyclohexyl-5-methyl-1,3-oxazol-4-yl)ethanol
• InChI: InChI=1S/C12H19NO2/c1-9-11(7-8-14)13-12(15-9)10-5-3-2-4-6-10/h10,14H,2-8H2,1H3
• InChI Key: GDHMDXZIPQXVCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2CCCCC2)CCO

Description

2-(2-Cyclohexyl-5-methyl-oxazol-4-yl)-ethanol is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.920 g of the above prepared (2-cyclohexyl-5-methyl-oxazol-4-yl)-acetic acid (8.60 mmol) was dissolved in 56 ml of abs. THF and treated at 0° C. with 21.5 ml of 1M BH3THF (2.5 eq.). The reaction mixture was then kept over weekend at ambient temperature. 3.5 ml of MeOH was added and the mixture stirred for 3 h at ambient temperature and for 3 h at 50° C. to liberate the free alcohol. Removing of the solvents i. V., followed by flash chromatography (SiO2, hexane/AcOEt=4/6) yielded finally 1.314 g of the title compound as colorless oil.